4-(2-METHYL-4-NITRO-1H-IMIDAZOL-1-YL)BUTAN-2-ONE
4-(2-METHYL-4-NITRO-1H-IMIDAZOL-1-YL)BUTAN-2-ONE
Brand Name:
Vulcanchem
CAS No.:
126664-28-6
VCID:
VC0144283
InChI:
InChI=1S/C8H11N3O3/c1-6(12)3-4-10-5-8(11(13)14)9-7(10)2/h5H,3-4H2,1-2H3
SMILES:
CC1=NC(=CN1CCC(=O)C)[N+](=O)[O-]
Molecular Formula:
C8H11N3O3
Molecular Weight:
197.19 g/mol
4-(2-METHYL-4-NITRO-1H-IMIDAZOL-1-YL)BUTAN-2-ONE
CAS No.: 126664-28-6
Main Products
VCID: VC0144283
Molecular Formula: C8H11N3O3
Molecular Weight: 197.19 g/mol
| CAS No. | 126664-28-6 |
|---|---|
| Product Name | 4-(2-METHYL-4-NITRO-1H-IMIDAZOL-1-YL)BUTAN-2-ONE |
| Molecular Formula | C8H11N3O3 |
| Molecular Weight | 197.19 g/mol |
| IUPAC Name | 4-(2-methyl-4-nitroimidazol-1-yl)butan-2-one |
| Standard InChI | InChI=1S/C8H11N3O3/c1-6(12)3-4-10-5-8(11(13)14)9-7(10)2/h5H,3-4H2,1-2H3 |
| Standard InChIKey | QVRUZNMMCTUEOM-UHFFFAOYSA-N |
| SMILES | CC1=NC(=CN1CCC(=O)C)[N+](=O)[O-] |
| Canonical SMILES | CC1=NC(=CN1CCC(=O)C)[N+](=O)[O-] |
| Solubility | 29.6 [ug/mL] |
| PubChem Compound | 2775078 |
| Last Modified | Nov 11 2021 |
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